![molecular formula C14H13BrN4S B3078600 N-(4-Pyridin-4-YL-1,3-thiazol-2-YL)benzene-1,4-diamine hydrobromide CAS No. 1052530-79-6](/img/structure/B3078600.png)
N-(4-Pyridin-4-YL-1,3-thiazol-2-YL)benzene-1,4-diamine hydrobromide
Overview
Description
“N-(4-Pyridin-4-YL-1,3-thiazol-2-YL)benzene-1,4-diamine hydrobromide” is a chemical compound with a molecular weight of 349.26 . It is used for research purposes .
Molecular Structure Analysis
The compound has a molecular formula of C14H13BrN4S . The InChI code for this compound is 1S/C14H12N4S.BrH/c15-11-1-3-12(4-2-11)17-14-18-13(9-19-14)10-5-7-16-8-6-10;/h1-9H,15H2,(H,17,18);1H .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, thiazoles, which are part of the compound’s structure, are known to exhibit diverse biological activities . They can act as effective corrosion inhibitors for mild steel in an acid medium .Physical And Chemical Properties Analysis
The compound is a specialty product for proteomics research . It should be stored at room temperature . More specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Antiviral Activity
The synthesis of N-(4-Pyridin-4-YL-1,3-thiazol-2-YL)benzene-1,4-diamine hydrobromide and its analogs led to promising results in terms of antiviral activity. Specifically, these compounds were evaluated against the vaccinia virus, demonstrating potential efficacy. Notably, they exhibited characteristics superior to the antiviral drug Cidofovir .
Anticancer Potential
While not directly studied for anticancer effects, related compounds containing the thiazole group have shown promise as antitumor agents. Given the structural similarities, further investigation into the anticancer properties of this compound could be worthwhile .
Antiproliferative Effects
In vitro studies using human cancer cell lines (A549, MCF-7, HCT116, PC-3, and HL7702) could shed light on the antiproliferative activity of N-(4-Pyridin-4-YL-1,3-thiazol-2-YL)benzene-1,4-diamine hydrobromide . Comparisons with the control drug sorafenib would provide valuable insights .
Enzyme Inhibition
Historically, compounds similar to this one have exhibited enzyme inhibitory properties. Investigating its potential as an enzyme inhibitor—perhaps targeting specific enzymes—could yield interesting findings .
Herbicide Development
Given the interest in thiazole derivatives as herbicides, exploring the herbicidal activity of this compound could contribute to agricultural research. Assessing its effects on plant growth and weed control would be relevant .
Other Biological Activities
Previous studies have associated 3-(pyridin-4-yl)-1,2,4-triazines with antifungal, sedative-hypnotic, and anti-inflammatory effects. While not directly proven for this specific compound, it’s worth considering these potential activities .
Safety and Hazards
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazoles, in general, are known for their planar structure and aromaticity, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for nucleophilic substitution , which could potentially interact with its targets.
Biochemical Pathways
Thiazoles have been found to affect various biochemical pathways due to their diverse biological activities .
Pharmacokinetics
Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially impact the bioavailability of the compound.
Result of Action
Thiazoles have been found to exhibit diverse biological activities , which could result in various molecular and cellular effects.
Action Environment
The solubility properties of thiazoles could potentially be influenced by environmental factors such as pH and temperature.
properties
IUPAC Name |
4-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzene-1,4-diamine;hydrobromide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4S.BrH/c15-11-1-3-12(4-2-11)17-14-18-13(9-19-14)10-5-7-16-8-6-10;/h1-9H,15H2,(H,17,18);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMAYVHOFWBMQQR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)NC2=NC(=CS2)C3=CC=NC=C3.Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Pyridin-4-YL-1,3-thiazol-2-YL)benzene-1,4-diamine hydrobromide | |
CAS RN |
1052530-79-6 | |
Record name | 1,4-Benzenediamine, N1-[4-(4-pyridinyl)-2-thiazolyl]-, hydrobromide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1052530-79-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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